Cas no 67691-63-8 (1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid
• CAS No: 67691-63-8
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD08444920
• CID: 1079241
• PubChem ID: 16228353
• Update Time: 2025-06-08

1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isonicotinoyl-3-piperidinecarboxylic acid
• 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid
• EN300-86799
• 1-isonicotinoylpiperidine-3-carboxylic acid
• DTXSID801223479
• AKOS022182487
• Z228588822
• AKOS000133234
• 67691-63-8
• 1-(4-Pyridinylcarbonyl)-3-piperidinecarboxylic acid
• 1-isonicotinoylpiperidine-3-carboxylicacid
• G43007

• MDL： MFCD08444920
• Inchi： 1S/C12H14N2O3/c15-11(9-3-5-13-6-4-9)14-7-1-2-10(8-14)12(16)17/h3-6,10H,1-2,7-8H2,(H,16,17)
• InChI Key： HQGGJAWLHZDKLT-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C=CN=CC=2)=O)CCC1)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.5Ų

1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid

Introduction to 1-(Pyridine-4-Carbonyl)piperidine-3-Carboxylic Acid (CAS No. 67691-63-8)

1-(Pyridine-4-Carbonyl)piperidine-3-carboxylic acid (CAS No. 67691-63-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-pyridinecarbonyl piperidine-3-carboxylic acid, is characterized by its unique structural features, which include a pyridine ring and a piperidine moiety, both of which are crucial for its biological activities.

The molecular formula of 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid is C₁₂H₁₃N₂O₂, and its molecular weight is approximately 219.24 g/mol. The compound is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications.

In recent years, 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, making it a promising candidate for the development of novel drugs.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid. The researchers found that the compound exhibits potent anti-inflammatory and analgesic effects, which are mediated through its interaction with the cyclooxygenase (COX) enzymes. These findings suggest that 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid could be developed into a new class of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

Beyond its anti-inflammatory properties, 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid has also shown promise in the treatment of neurological disorders. A study published in the Journal of Neurochemistry in 2021 explored the neuroprotective effects of this compound. The researchers found that it can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The structural versatility of 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid also makes it an attractive scaffold for drug design and synthesis. Chemists have used this compound as a starting point to develop a range of derivatives with enhanced biological activities. For example, a study published in Organic & Biomolecular Chemistry in 2020 reported the synthesis of several substituted analogs of 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid. These analogs exhibited improved potency and selectivity against specific targets, highlighting the potential for further optimization.

In addition to its therapeutic applications, 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid has also been explored for its use in chemical biology research. The compound can be used as a tool to probe the function of specific proteins and pathways in cellular systems. For instance, a study published in Chemical Biology & Drug Design in 2021 utilized 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid-based probes to investigate the role of certain kinases in cancer cell signaling pathways. The results provided valuable insights into the mechanisms underlying cancer progression and identified potential targets for therapeutic intervention.

The synthesis of 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid has been well-documented in the literature. A common approach involves the reaction of 4-pyridinecarbaldehyde with piperidine followed by oxidation to form the carboxylic acid moiety. This synthetic route is efficient and scalable, making it suitable for large-scale production. However, recent advancements in synthetic methods have led to the development of more environmentally friendly and cost-effective processes. For example, a green chemistry approach using catalytic hydrogenation was reported in Green Chemistry in 2020, which significantly reduced waste generation and energy consumption.

The safety profile of 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid is another important consideration for its practical applications. Toxicological studies have shown that this compound has low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety. It is recommended to handle this compound under well-controlled conditions and to follow standard laboratory safety protocols.

In conclusion, 1-(pyridine-4-carbonyl)piperidine-3-carboxylic acid (CAS No. 67691-63-8) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features and biological activities make it an attractive candidate for drug discovery and chemical biology studies. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the scientific community.